Cas no 897471-50-0 ((2E)-1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 897471-50-0
• MF: C₁₈H₁₆ClN₃OS₂
• MW: 389.92214012146
• CID: 5485674
• Update Time: 2025-05-20

(2E)-1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C18H16ClN3OS2/c19-13-3-5-15-16(12-13)25-18(20-15)22-9-7-21(8-10-22)17(23)6-4-14-2-1-11-24-14/h1-6,11-12H,7-10H2/b6-4+
• InChI Key： YWANYNSWDHNYEM-GQCTYLIASA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Chemical Compound CAS No. 897471-50-0: (2E)-1-(4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

The compound with CAS No. 897471-50-0, named (2E)-1-(4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound is characterized by its complex structure, which includes a benzothiazole moiety, a piperazine ring, and a thiophene group. The presence of these functional groups makes it a promising candidate for various applications in drug development and material science.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their diverse biological activities. The 6-chloro substitution on the benzothiazole ring adds further complexity and potential for modulation of pharmacokinetic properties. This substitution pattern has been shown to enhance the compound's stability and bioavailability, making it suitable for targeted drug delivery systems.

The piperazine ring in this compound serves as a versatile scaffold for further chemical modifications. Piperazine derivatives are well-known for their ability to form hydrogen bonds, which is crucial for improving the solubility and permeability of drug candidates. Additionally, the conjugation between the piperazine ring and the thiophene group introduces electronic effects that can influence the compound's reactivity and selectivity in biological systems.

One of the most intriguing aspects of this compound is its ability to act as a photosensitizer under specific conditions. Recent research has demonstrated that the combination of the benzothiazole and thiophene groups enhances light absorption properties, making this compound a potential candidate for photodynamic therapy (PDT). PDT is a promising treatment modality for various cancers, where light-sensitive compounds are used to generate reactive oxygen species that destroy cancer cells.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The synthesis pathway involves the use of readily available starting materials such as chlorobenzothiazole derivatives and thiophene precursors. The reaction conditions are optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

From an application perspective, this compound has shown potential in several fields beyond pharmaceuticals. For instance, its electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The conjugated system formed by the benzothiazole, piperazine, and thiophene groups contributes to its unique electronic characteristics.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have revealed that this compound has strong binding affinities with several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

In conclusion, CAS No. 897471-50-0 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in advancing modern medicine and materials science.